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Get Quote

Reproducibility of J-104129 Effects: A
Comparative Guide
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the reported pharmacological effects of J-
104129, a selective M3 muscarinic receptor antagonist. The primary focus is on the

reproducibility of its effects across different research laboratories. However, a comprehensive

literature review reveals that the majority of the detailed quantitative data on the binding affinity

and in vivo functional effects of J-104129 originates from the initial characterization studies by

the discovering institution. To date, there is a notable absence of independent studies directly

replicating these key experiments.

This guide will, therefore, present the seminal data from the original research, providing a

baseline for any future reproducibility studies. It also includes detailed experimental protocols

for the key assays to facilitate such studies.
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Data Presentation
The following tables summarize the quantitative data reported for J-104129.

Table 1: Muscarinic Receptor Binding Affinities of J-104129

Receptor Subtype Reported Ki (nM) Research Lab Citation

Human M1 19

Banyu Tsukuba

Research Institute /

Merck Research

Laboratories

[1]

Human M2 490

Banyu Tsukuba

Research Institute /

Merck Research

Laboratories

[1]

Human M3 4.2

Banyu Tsukuba

Research Institute /

Merck Research

Laboratories

[1]

Table 2: In Vitro and In Vivo Functional Antagonism of J-104129

Assay Species
Reported
Value

Research Lab Citation

Acetylcholine-

induced

bronchoconstricti

on (in vivo)

Rat
ED50 = 0.58

mg/kg (p.o.)

Banyu Tsukuba

Research

Institute / Merck

Research

Laboratories

[1]

Acetylcholine-

induced

responses

(isolated trachea)

Rat KB = 3.3 nM

Banyu Tsukuba

Research

Institute / Merck

Research

Laboratories

[1]
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Experimental Protocols
Detailed methodologies for the key experiments cited are provided below to aid in the design of

replication studies.

Muscarinic Receptor Binding Assay
This protocol is based on standard radioligand binding assay methodologies.

Objective: To determine the binding affinity (Ki) of J-104129 for human muscarinic M1, M2, and

M3 receptors.

Materials:

Membrane preparations from cells expressing human M1, M2, or M3 receptors.

Radioligand: [3H]-N-methylscopolamine ([3H]-NMS).

J-104129 (test compound).

Atropine (for non-specific binding determination).

Assay Buffer (e.g., 20 mM HEPES, 100 mM NaCl, 1 mM MgCl2, pH 7.5).

Glass fiber filter plates.

Scintillation counter.

Procedure:

Incubation: In a 96-well plate, combine the cell membrane preparation, [3H]-NMS at a

concentration near its Kd, and varying concentrations of J-104129. For determination of non-

specific binding, use a high concentration of atropine instead of J-104129.

Equilibration: Incubate the mixture at a controlled temperature (e.g., 30°C) for a sufficient

time to reach equilibrium (e.g., 2.5 hours).[2]

Filtration: Rapidly filter the incubation mixture through glass fiber filter plates to separate

bound from free radioligand. Wash the filters with ice-cold assay buffer to remove unbound
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radioligand.

Quantification: Dry the filters and measure the radioactivity retained on the filters using a

scintillation counter.

Data Analysis: Calculate the specific binding by subtracting non-specific binding from total

binding. Determine the IC50 value of J-104129 by non-linear regression analysis of the

competition binding data. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50

/ (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation

constant.

Acetylcholine-Induced Bronchoconstriction in Rats
This protocol outlines a common in vivo method to assess the functional antagonism of

bronchoconstriction.

Objective: To determine the 50% effective dose (ED50) of orally administered J-104129 in

antagonizing acetylcholine-induced bronchoconstriction.

Materials:

Male Sprague-Dawley rats.

J-104129.

Acetylcholine (ACh).

Anesthetic (e.g., pentobarbital).

Tracheal cannula.

Ventilator.

Pressure transducer to measure airway resistance.

Procedure:
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Animal Preparation: Anesthetize the rats and insert a tracheal cannula. Mechanically

ventilate the animals.

Drug Administration: Administer J-104129 orally (p.o.) at various doses to different groups of

rats. A control group should receive the vehicle.

Bronchoconstriction Induction: At a set time after drug administration, induce

bronchoconstriction by intravenous administration of a standardized dose of acetylcholine.

Measurement: Continuously measure changes in airway resistance using a pressure

transducer.

Data Analysis: Determine the percentage inhibition of the ACh-induced increase in airway

resistance for each dose of J-104129. Calculate the ED50 value, which is the dose of J-
104129 that produces a 50% inhibition of the maximal bronchoconstrictor response to

acetylcholine, using a dose-response curve.

Mandatory Visualization
The following diagrams illustrate the mechanism of action of J-104129 and a typical

experimental workflow.
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Caption: Mechanism of action of J-104129 as an M3 receptor antagonist.
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Caption: Workflow for the in vivo acetylcholine-induced bronchoconstriction assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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